Cas no 83255-86-1 (3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure
83255-86-1 structure
Product Name:3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
CAS No:83255-86-1
MF:C5H4BrN5
MW:214.022758483887
MDL:MFCD20502863
CID:725583
PubChem ID:253662495
Update Time:2024-10-27

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • 4-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidine
    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-bromo-
    • 3-bromo-2H-pyrazolo[3,4-d]pyrimidin-4-amine
    • 7-bromo-2,4,8,9-tetrazabicyclo[4.3.0]nona-2,4,6,9-tetraen-5-amine
    • 3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine(SALTDATA: FREE)
    • GZQVGSRUUTUJNG-UHFFFAOYSA-N
    • 3-bromopyrazolo[5,4-d]pyrimidine-4-ylamine
    • NSC370384
    • 3-BROMO-1H-PYRAZOL[3,4-D]PYRIMIDIN-4-AMINE
    • BCP13747
    • STL432328
    • AN
    • 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (ACI)
    • 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
    • 3-Bromo-5H-pyrazolo[3,4-d]pyrimidin-4-amine
    • NSC 370384
    • NSC-370384
    • ALBB-025441
    • CL3549
    • 3-bromo-1H-pyrazolo-[3,4-d]pyrimidin-4-amine
    • MFCD12196922
    • J-511804
    • AU-004/43508289
    • SCHEMBL868785
    • 3H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-bromo-
    • DB-075912
    • 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine, AldrichCPR
    • SY030570
    • PB20719
    • B4630
    • 3-bromo-4-aminopyrazolo[3,4-d]pyrimidine
    • AKOS015919891
    • >97.0%(HPLC pound(c)
    • 83255-86-1
    • CS-W008671
    • CHEMBL4866244
    • AC-26941
    • DTXSID60321107
    • EN300-6777839
    • FS-3002
    • MDL： MFCD20502863
    • Inchi： 1S/C5H4BrN5/c6-3-2-4(7)8-1-9-5(2)11-10-3/h1H,(H3,7,8,9,10,11)
    • InChI Key： GZQVGSRUUTUJNG-UHFFFAOYSA-N
    • SMILES： BrC1C2C(=NC=NC=2N)NN=1

Computed Properties

  • Exact Mass: 212.96500
  • Monoisotopic Mass: 212.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.5
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: No data available
  • Density: 2.14
  • Melting Point: 350°C(lit.)
  • Boiling Point: 480.6±40.0 °C at 760 mmHg
  • Flash Point: 244.5±27.3 °C
  • Refractive Index: 1.851
  • PSA: 80.48000
  • LogP: 1.27880

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Security Information

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Pricemore >>

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3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Production Method

Production Method 1

2380-63-4 2380-63-4
83255-86-1 83255-86-1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  3 h, 60 °C
Reference
Impact of Minor Structural Modifications on Properties of a Series of mTOR Inhibitors
Ouvry, Gilles ; et al, ACS Medicinal Chemistry Letters, 2019, 10(11), 1561-1567

Production Method 2

75-12-7 75-12-7
16617-46-2 16617-46-2
83255-86-1 83255-86-1
Reaction Conditions
1.1 Solvents: Formamide ;  2 h, 210 °C; 210 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  15 min, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 8
2.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  8 h, 80 °C
Reference
Discovery of novel selective Janus kinase 2 (JAK2) inhibitors bearing a 1H-pyrazolo[3,4-d]pyrimidin-4-amino scaffold
Yin, Yuan; et al, Bioorganic & Medicinal Chemistry, 2019, 27(8), 1562-1576

Production Method 3

75-12-7 75-12-7
16617-46-2 16617-46-2
83255-86-1 83255-86-1
Reaction Conditions
1.1 2 h, 210 °C
2.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  8 h, 80 °C
Reference
Structure-based design and synthesis of 1H-pyrazolo[3,4-d]pyrimidin-4-amino derivatives as Janus kinase 3 inhibitors
Yin, Yuan; et al, Bioorganic & Medicinal Chemistry, 2018, 26(17), 4774-4786

Production Method 4

75-12-7 75-12-7
16617-46-2 16617-46-2
83255-86-1 83255-86-1
Reaction Conditions
1.1 3 h, rt → 180 °C
2.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  overnight, rt → 60 °C
Reference
Inhibition of Calcium Dependent Protein Kinase 1 (CDPK1) by Pyrazolopyrimidine Analogs Decreases Establishment and Reoccurrence of Central Nervous System Disease by Toxoplasma gondii
Rutaganira, Florentine U.; et al, Journal of Medicinal Chemistry, 2017, 60(24), 9976-9989

Production Method 5

123-06-8 123-06-8
83255-86-1 83255-86-1
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrazine hydrate (1:1) Solvents: Ethanol ;  rt; 3 h, rt → 82 °C
2.1 3 h, rt → 180 °C
3.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  overnight, rt → 60 °C
Reference
Inhibition of Calcium Dependent Protein Kinase 1 (CDPK1) by Pyrazolopyrimidine Analogs Decreases Establishment and Reoccurrence of Central Nervous System Disease by Toxoplasma gondii
Rutaganira, Florentine U.; et al, Journal of Medicinal Chemistry, 2017, 60(24), 9976-9989

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Raw materials

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Preparation Products

3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Related Literature

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